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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloro-2-fluoroethane

Cat. No.: B13416165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the historical industrial applications of HCFC-
121a, scientifically known as 1,1,1,2-Tetrachloro-2-fluoroethane. As a
hydrochlorofluorocarbon (HCFC), this compound was part of a class of chemicals developed as
transitional replacements for chlorofluorocarbons (CFCs), which were phased out under the
Montreal Protocol due to their significant impact on the ozone layer. While HCFCs like HCFC-
22 and HCFC-141b saw widespread use, the application history of HCFC-121a is more
specialized and less documented. This guide synthesizes available data to illuminate its
properties and historical roles.

Physicochemical Properties of HCFC-121a

A foundational understanding of a compound's physical and chemical properties is essential to
comprehend its industrial utility. HCFC-121a is a chlorinated and fluorinated ethane derivative
with the following key characteristics:
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Property Value

Chemical Name 1,1,1,2-Tetrachloro-2-fluoroethane
CAS Number 354-11-0

Molecular Formula C2HClaF

Molecular Weight 185.84 g/mol

Ozone Depletion Potential (ODP) 0.066[1]

Historical Industrial Applications

While specific large-scale industrial applications of HCFC-121a are not as extensively
documented as other HCFCs, its properties suggest its use in niche areas as a solvent and
potentially as a chemical intermediate. HCFCs, in general, were utilized in three primary
sectors: as refrigerants, as foam blowing agents, and as solvents for cleaning and degreasing.

[2](3]

Solvent Applications: The high chlorine content of HCFC-121a would have endowed it with
strong solvency power, making it a candidate for precision cleaning and degreasing
applications in industries such as electronics and metal fabrication. Chlorinated solvents are
known for their ability to dissolve a wide range of organic materials.[4] In the pharmaceutical
industry, chlorinated solvents have historically been used as reaction media and for purification
and extraction processes.[5][6] While direct evidence of HCFC-121a's widespread use in
pharmaceutical manufacturing is scarce, its properties align with the requirements for such
applications.

Chemical Intermediate: The reactivity of the carbon-hydrogen bond in HCFC-121a, a
characteristic that contributes to its lower ozone depletion potential compared to CFCs, also
makes it a potential feedstock in chemical synthesis. Halogenated hydrocarbons are frequently
used as building blocks in the production of other specialty chemicals.

The Phase-Out of HCFCs

The Montreal Protocol on Substances that Deplete the Ozone Layer and its subsequent
amendments have mandated a global phase-out of HCFC production and consumption.[2][3]
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Developed countries have largely completed this phase-out, with developing countries
following a similar trajectory.[7] This regulatory action has led to the replacement of HCFCs
with hydrofluorocarbons (HFCs), which have no ozone depletion potential, and more recently,
with hydrofluoroolefins (HFOs) and natural refrigerants that have low global warming potentials.

[8]

Logical Relationship: From CFCs to Alternatives

The transition away from ozone-depleting substances can be visualized as a multi-generational
progression of chemical technologies, driven by increasing environmental awareness and

regulation.
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Conclusion

The historical industrial application of HCFC-121a appears to be limited and specialized,
primarily within the realm of solvent use and potentially as a chemical intermediate. Unlike its
more common counterparts, it did not see broad use as a refrigerant or foam blowing agent.
The overarching narrative of HCFCs is one of a transitional technology, bridging the gap
between the highly ozone-depleting CFCs and the more environmentally benign HFCs and
subsequent alternatives. For researchers and professionals in drug development, while the
direct use of HCFC-121a may not be prevalent, the broader history of chlorinated solvents in
pharmaceutical manufacturing provides a context for understanding the evolution of chemical
use and regulation in the industry. The ongoing search for effective, safe, and environmentally
sustainable solvents and chemical intermediates remains a critical area of research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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